Cas no 910442-86-3 (5-Methyl-4-(4-methylphenoxy)methylisoxazole-3-carboxylic Acid)

• Product Name: 5-Methyl-4-(4-methylphenoxy)methylisoxazole-3-carboxylic Acid
• CAS No: 910442-86-3
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• MDL: MFCD06805571
• CID: 2952042
• PubChem ID: 8027327
• Update Time: 2025-06-12

5-Methyl-4-(4-methylphenoxy)methylisoxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-甲基-4-[(4-甲基苯氧基)甲基]异恶唑-3-羧酸
• 5-methyl-4-[(4-methylphenoxy)methyl]isoxazole-3-carboxylic acid
• 5-methyl-4-[(4-methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid
• 5-Methyl-4-((p-tolyloxy)methyl)isoxazole-3-carboxylic acid
• BBL015860
• STK346002
• 5-Methyl-4-p-tolyloxymethylisoxazole-3-carboxylic acid
• Z1696844725
• 5-Methyl-4-((p-tolyloxy)methyl)isoxazole-3-carboxylicacid
• 910442-86-3
• MFCD06805571
• 5-Methyl-4-p-tolyloxymethyl-isoxazole-3-carboxylic acid
• AKOS000264961
• 5-METHYL-4-[(4-METHYLPHENOXY)METHYL]-3-ISOXAZOLECARBOXYLIC ACID
• ALBB-007010
• 5-methyl-4-(4-methylphenoxymethyl)-1,2-oxazole-3-carboxylic acid
• EN300-92846
• H24349
• VS-05052
• Z1263738740
• 5-Methyl-4-(4-methylphenoxy)methylisoxazole-3-carboxylic Acid

• MDL： MFCD06805571
• Inchi： 1S/C13H13NO4/c1-8-3-5-10(6-4-8)17-7-11-9(2)18-14-12(11)13(15)16/h3-6H,7H2,1-2H3,(H,15,16)
• InChI Key： IGILQUDBJIFVKB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)CC1C(C(=O)O)=NOC=1C

Computed Properties

• Exact Mass: 247.08445790Da
• Monoisotopic Mass: 247.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 442.2±40.0 °C at 760 mmHg
• Flash Point: 221.2±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-Methyl-4-(4-methylphenoxy)methylisoxazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-Methyl-4-(4-methylphenoxy)methylisoxazole-3-carboxylic Acid

Comprehensive Overview of 5-Methyl-4-(4-methylphenoxy)methylisoxazole-3-carboxylic Acid (CAS No. 910442-86-3)

5-Methyl-4-(4-methylphenoxy)methylisoxazole-3-carboxylic Acid (CAS No. 910442-86-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This isoxazole derivative is characterized by its unique molecular structure, which combines a methylphenoxy group with a carboxylic acid functionality. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

The compound's CAS number 910442-86-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its potential in drug discovery, where its isoxazole core is leveraged for its heterocyclic versatility. Recent studies highlight its role in developing anti-inflammatory agents and antimicrobial compounds, aligning with the growing demand for novel therapeutics amid rising antibiotic resistance.

In agrochemical applications, 5-Methyl-4-(4-methylphenoxy)methylisoxazole-3-carboxylic Acid is investigated for its potential as a plant growth regulator or pesticide intermediate. Its phenoxy moiety may contribute to herbicidal activity, a topic of interest given the global push for sustainable agriculture. Industry trends show increasing searches for "eco-friendly pesticide precursors" and "biodegradable agrochemicals," positioning this compound as a candidate for further exploration.

Synthetic routes to CAS 910442-86-3 often involve multi-step organic reactions, including O-alkylation and cyclization techniques. Analytical methods such as HPLC and NMR spectroscopy are essential for purity verification, a critical factor given its pharmaceutical applications. The compound's solubility profile and stability under various pH conditions are frequently studied parameters, reflecting user queries like "isoxazole solubility in organic solvents" and "acid-stable heterocycles."

From a commercial perspective, suppliers of 910442-86-3 emphasize compliance with REACH and GMP standards, addressing concerns about supply chain transparency. The compound's pricing is influenced by factors like batch purity and scale of production, with niche applications in custom synthesis driving premium demand. Recent patent filings related to isoxazole carboxylates suggest expanding intellectual property landscapes, a hotspot for competitive intelligence.

Environmental and safety assessments of 5-Methyl-4-(4-methylphenoxy)methylisoxazole-3-carboxylic Acid indicate low ecotoxicity, resonating with the green chemistry movement. This aligns with search trends emphasizing "benign by design" chemicals. Future research may explore its catalytic applications or material science integrations, reflecting cross-disciplinary interest in multifunctional compounds.